Cas no 1286714-68-8 (N-(3-acetylphenyl)-2-4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide)

N-(3-acetylphenyl)-2-4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide structure
1286714-68-8 structure
Product Name:N-(3-acetylphenyl)-2-4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide
CAS No:1286714-68-8
MF:C24H26N4O4
MW:434.487645626068
CID:6356538
PubChem ID:52905963
Update Time:2025-09-23

N-(3-acetylphenyl)-2-4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-acetylphenyl)-2-4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide
    • F3407-4626
    • AKOS024486437
    • 1286714-68-8
    • N-(3-acetylphenyl)-2-(4-(4-methoxyphenyl)-3-morpholino-1H-pyrazol-1-yl)acetamide
    • N-(3-acetylphenyl)-2-[4-(4-methoxyphenyl)-3-morpholin-4-ylpyrazol-1-yl]acetamide
    • VU0627173-1
    • N-(3-acetylphenyl)-2-[4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide
    • Inchi: 1S/C24H26N4O4/c1-17(29)19-4-3-5-20(14-19)25-23(30)16-28-15-22(18-6-8-21(31-2)9-7-18)24(26-28)27-10-12-32-13-11-27/h3-9,14-15H,10-13,16H2,1-2H3,(H,25,30)
    • InChI Key: LRJGHSIBUYVSJE-UHFFFAOYSA-N
    • SMILES: O1CCN(C2C(C3C=CC(=CC=3)OC)=CN(CC(NC3C=CC=C(C(C)=O)C=3)=O)N=2)CC1

Computed Properties

  • Exact Mass: 434.19540532g/mol
  • Monoisotopic Mass: 434.19540532g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 634
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 85.7Ų

N-(3-acetylphenyl)-2-4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F3407-4626-2μmol
N-(3-acetylphenyl)-2-[4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide
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